6-(allylamino)-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide

• IUPAC Name: N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]-6-(prop-2-enylamino)pyridine-3-carboxamide
• InChI: InChI=1S/C15H19N5O2/c1-4-7-16-12-6-5-11(8-17-12)14(21)18-9-13-19-15(10(2)3)22-20-13/h4-6,8,10H,1,7,9H2,2-3H3,(H,16,17)(H,18,21)
• InChI Key: NQVSNMMLGRXPGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)CNC(=O)C2=CN=C(C=C2)NCC=C
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

6-(allylamino)-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to have several biochemical and physiological effects that make it a promising candidate for further study. In

Mechanism of Action

The mechanism of action of 6-(allylamino)-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
6-(allylamino)-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide has several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It also has anti-inflammatory properties and can reduce the levels of certain inflammatory markers in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(allylamino)-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide in lab experiments is that it has been shown to have low toxicity. This makes it a safer compound to work with compared to other anti-cancer agents. However, one of the limitations of this compound is that it is not very water-soluble, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 6-(allylamino)-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide. One area of research could be the development of more water-soluble derivatives of this compound. Another area of research could be the investigation of the compound's potential as a treatment for other diseases, such as inflammatory disorders. Further studies could also focus on the mechanism of action of this compound and how it interacts with cancer cells at the molecular level.

Synthesis Methods

The synthesis of 6-(allylamino)-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide involves several steps. The first step is the reaction of 2-chloronicotinic acid with allylamine to form 2-allylaminonicotinic acid. This is followed by the reaction of the resulting compound with 5-isopropyl-1,2,4-oxadiazol-3-ylmethylamine to form the final product.

Scientific Research Applications

6-(allylamino)-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells.